1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*( 1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*(
Brand Name: Vulcanchem
CAS No.: 136781-79-8
VCID: VC0142231
InChI: InChI=1S/C21H34O5/c1-5-6-12-17(22)18(23-4)13-19(20-15-25-21(2,3)26-20)24-14-16-10-8-7-9-11-16/h7-11,17-20,22H,5-6,12-15H2,1-4H3/t17-,18+,19-,20+/m0/s1
SMILES: CCCCC(C(CC(C1COC(O1)(C)C)OCC2=CC=CC=C2)OC)O
Molecular Formula: C21H34O5
Molecular Weight: 366.5 g/mol

1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*(

CAS No.: 136781-79-8

Cat. No.: VC0142231

Molecular Formula: C21H34O5

Molecular Weight: 366.5 g/mol

* For research use only. Not for human or veterinary use.

1,3-Dioxolane-4-butanol, .alpha.-butyl-.beta.-methoxy-2,2-dimethyl-.delta.-(phenylmethoxy)-, 4R-4R*( - 136781-79-8

Specification

CAS No. 136781-79-8
Molecular Formula C21H34O5
Molecular Weight 366.5 g/mol
IUPAC Name (1S,3R,4S)-1-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-methoxy-1-phenylmethoxyoctan-4-ol
Standard InChI InChI=1S/C21H34O5/c1-5-6-12-17(22)18(23-4)13-19(20-15-25-21(2,3)26-20)24-14-16-10-8-7-9-11-16/h7-11,17-20,22H,5-6,12-15H2,1-4H3/t17-,18+,19-,20+/m0/s1
Standard InChI Key AOGNNEJTJVVELO-ZGXWSNOMSA-N
Isomeric SMILES CCCC[C@@H]([C@@H](C[C@@H]([C@H]1COC(O1)(C)C)OCC2=CC=CC=C2)OC)O
SMILES CCCCC(C(CC(C1COC(O1)(C)C)OCC2=CC=CC=C2)OC)O
Canonical SMILES CCCCC(C(CC(C1COC(O1)(C)C)OCC2=CC=CC=C2)OC)O

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